Cas no 1235280-83-7 (1-5-(5-ethyl-1,2,4-oxadiazol-3-yl)pyridin-2-yl-4-(oxolane-2-carbonyl)piperazine)

• Product Name: 1-5-(5-ethyl-1,2,4-oxadiazol-3-yl)pyridin-2-yl-4-(oxolane-2-carbonyl)piperazine
• CAS No: 1235280-83-7
• MF: C₁₈H₂₃N₅O₃
• MW: 357.406923532486
• CID: 6203333
• PubChem ID: 49701392
• Update Time: 2025-08-05

1-5-(5-ethyl-1,2,4-oxadiazol-3-yl)pyridin-2-yl-4-(oxolane-2-carbonyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-5-(5-ethyl-1,2,4-oxadiazol-3-yl)pyridin-2-yl-4-(oxolane-2-carbonyl)piperazine
• 1235280-83-7
• 1-[5-(5-ethyl-1,2,4-oxadiazol-3-yl)pyridin-2-yl]-4-(oxolane-2-carbonyl)piperazine
• [4-[5-(5-ethyl-1,2,4-oxadiazol-3-yl)pyridin-2-yl]piperazin-1-yl]-(oxolan-2-yl)methanone
• F5591-0228
• (4-(5-(5-ethyl-1,2,4-oxadiazol-3-yl)pyridin-2-yl)piperazin-1-yl)(tetrahydrofuran-2-yl)methanone
• VU0647900-1
• AKOS024514396

• Inchi： 1S/C18H23N5O3/c1-2-16-20-17(21-26-16)13-5-6-15(19-12-13)22-7-9-23(10-8-22)18(24)14-4-3-11-25-14/h5-6,12,14H,2-4,7-11H2,1H3
• InChI Key： ZNNVZZRXKWDEBR-UHFFFAOYSA-N
• SMILES： O1CCCC1C(N1CCN(C2C=CC(C3=NOC(CC)=N3)=CN=2)CC1)=O

Computed Properties

• Exact Mass: 357.18008961g/mol
• Monoisotopic Mass: 357.18008961g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 84.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Pyridinylpiperazines

Additional information on 1-5-(5-ethyl-1,2,4-oxadiazol-3-yl)pyridin-2-yl-4-(oxolane-2-carbonyl)piperazine

Compound CAS No. 1235280-83-7: 1-[5-(5-Ethyl-1,2,4-Oxadiazol-3-Yl)Pyridin-2-Yl]-4-(Oxolane-2-Carbonyl)Piperazine

The compound with CAS No. 1235280-83-7, named 1-[5-(5-Ethyl-1,2,4-Oxadiazol-3-Yl)Pyridin-2-Yl]-4-(Oxolane-2-Carbonyl)Piperazine, is a complex organic molecule with significant potential in the field of medicinal chemistry. This compound has been the subject of recent research due to its unique structural features and promising biological activities. The molecule consists of a piperazine ring fused with a pyridine ring and an oxadiazole moiety, along with an oxolane (tetrahydrofuran) group. These structural elements contribute to its diverse functional properties.

Piperazine, a six-membered ring containing two nitrogen atoms, is a common structural motif in pharmaceutical compounds due to its ability to form hydrogen bonds and its flexibility in accommodating various substituents. In this compound, the piperazine ring is substituted at position 4 with an oxolane carbonyl group (oxolane), which introduces additional electronic and steric effects. The pyridine ring at position 1 of the piperazine is further substituted at position 5 with an oxadiazole group. Oxadiazole, a five-membered heterocycle containing two oxygen atoms and one nitrogen atom, is known for its aromaticity and ability to enhance the stability of the molecule.

The ethyloxadiazole substituent at position 5 of the pyridine ring adds another layer of complexity to the molecule's structure. This substitution pattern is believed to influence the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). Recent studies have shown that such modifications can significantly improve the bioavailability of drug candidates by optimizing their solubility and permeability.

One of the most intriguing aspects of this compound is its potential as a drug intermediate. The combination of piperazine, pyridine, oxadiazole, and oxolane groups makes it a versatile building block for synthesizing more complex molecules with therapeutic applications. For instance, researchers have explored its use in developing antidepressants, anticonvulsants, and anti-inflammatory agents. The molecule's ability to interact with various biological targets, such as ion channels and receptors, has been highlighted in recent preclinical studies.

Recent advancements in synthetic chemistry have also focused on improving the synthesis pathway of this compound. Traditional methods often involved multi-step reactions with low yields and harsh conditions. However, modern techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have enabled more efficient and environmentally friendly production processes. These improvements are crucial for scaling up the synthesis of this compound for industrial applications.

In terms of biological activity, 1-[5-(5-Ethyl-1,2,4-Oxadiazol-3-Yl)Pyridin-2-Yl]-4-(Oxolane-2-Carbonyl)Piperazine has shown promising results in vitro against several disease models. For example, studies have demonstrated its ability to inhibit key enzymes involved in neurodegenerative diseases such as Alzheimer's disease. Additionally, its anti-proliferative effects on cancer cells have been reported in recent publications.

The incorporation of an oxolane carbonyl group into the piperazine ring has been particularly beneficial in modulating the compound's pharmacodynamic properties. This group enhances the molecule's lipophilicity without compromising its solubility in aqueous media. Such a balance is essential for achieving optimal drug delivery and ensuring that the compound can reach its intended biological targets effectively.

Furthermore, computational studies using molecular docking techniques have provided insights into how this compound interacts with target proteins at the molecular level. These studies have revealed that the oxadiazole moiety plays a critical role in stabilizing interactions through hydrogen bonding and π–π stacking interactions. Such findings are invaluable for guiding further optimization efforts aimed at enhancing the compound's therapeutic efficacy.

In conclusion, Compound CAS No. 1235280–83–7 represents a significant advancement in medicinal chemistry due to its unique structure and diverse functional groups. Its potential applications span across various therapeutic areas, making it a valuable asset for drug discovery research. As ongoing studies continue to uncover new insights into its properties and mechanisms of action, this compound is poised to play a pivotal role in developing innovative treatments for challenging diseases.